Cas no 1805095-12-8 (4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid)

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid is a versatile heterocyclic compound featuring a chloromethyl group, a difluoromethyl substituent, and a carboxylic acid functionality on a hydroxypyridine scaffold. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of both electron-withdrawing (difluoromethyl) and reactive (chloromethyl) groups enhances its utility in selective derivatization reactions. The hydroxypyridine core contributes to chelating properties, while the carboxylic acid moiety allows for further functionalization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or prodrugs due to its balanced reactivity and stability under controlled conditions.

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid structure

1805095-12-8 structure

Product Name:4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

CAS No:1805095-12-8

MF:C₈H₆ClF₂NO₃

MW:237.587948322296

CID:4891294

Update Time:2025-05-20

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid
- Inchi： 1S/C8H6ClF2NO3/c9-2-3-1-4(13)12-6(8(14)15)5(3)7(10)11/h1,7H,2H2,(H,12,13)(H,14,15)
- InChI Key： AITOGQAJRXPDGD-UHFFFAOYSA-N
- SMILES： ClCC1=CC(NC(C(=O)O)=C1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 376
XLogP3: 0.1
Topological Polar Surface Area: 66.4

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025200-250mg	4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid	1805095-12-8	95%	250mg	$999.60	2022-04-01
Alichem	A029025200-500mg	4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid	1805095-12-8	95%	500mg	$1,836.65	2022-04-01
Alichem	A029025200-1g	4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid	1805095-12-8	95%	1g	$2,837.10	2022-04-01

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid Related Literature

1. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid: A Comprehensive Overview

4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid, identified by the CAS number 1805095-12-8, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyridine ring system with several substituents: a chloromethyl group at position 4, a difluoromethyl group at position 3, a hydroxyl group at position 6, and a carboxylic acid group at position 2. These substituents contribute to the compound's reactivity, stability, and functionality. Recent studies have highlighted the importance of such substituted pyridines in drug design, particularly in targeting specific biological pathways and enzymes.

One of the most notable aspects of this compound is its potential as a building block in organic synthesis. The presence of multiple functional groups allows for a wide range of chemical transformations, making it an attractive candidate for constructing complex molecules with desired pharmacological properties. For instance, the chloromethyl group can participate in nucleophilic substitution reactions, while the carboxylic acid group can be used to form esters or amides, enabling further functionalization.

Recent research has also focused on the electrochemical properties of this compound. The pyridine ring system is known for its aromaticity and conjugation, which are crucial for electronic applications. Studies have shown that derivatives like this can exhibit interesting redox behaviors, making them potential candidates for use in organic electronics or energy storage devices such as batteries and supercapacitors.

In terms of biological activity, preliminary assays have indicated that this compound may possess antimicrobial or anticancer properties. The hydroxyl and carboxylic acid groups are often associated with hydrogen bonding capabilities, which can enhance bioavailability and interaction with biological targets. However, further studies are required to fully understand its pharmacokinetics and toxicity profiles.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine skeleton followed by successive substitutions and functionalizations. Researchers have explored various synthetic routes to optimize yield and purity, including microwave-assisted synthesis and catalytic methods.

In conclusion, CAS No 1805095-12-8, or 4-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern chemistry.